3-([1,3]Dioxolan-2-ylmethoxy)-benzaldehyde

• IUPAC Name: 3-(1,3-dioxolan-2-ylmethoxy)benzaldehyde
• InChI: InChI=1S/C11H12O4/c12-7-9-2-1-3-10(6-9)15-8-11-13-4-5-14-11/h1-3,6-7,11H,4-5,8H2
• InChI Key: WEYUEHTZQZGAHE-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)COC2=CC=CC(=C2)C=O
• Molecular Formula: C11H12O4
• DSSTOX Substance ID: DTXSID80590070
• Molecular Weight: 208.21 g/mol
• CAS RN: 850348-84-4

Description

Synthesis Analysis

The synthesis of related compounds involves the use of glucose as an eco-friendly reductant. The synthesis of 1,3-dioxolane derivatives has been achieved through the reaction of epoxides or 1,2-diols with various ketones. Another method involves the cationic ring-opening polymerization of 1,3-dioxolane.

Molecular Structure Analysis

The molecular structure of related compounds such as 2-(1,3-Dioxolan-2-ylmethoxy)ethanol has been analyzed. The molecular formula of this compound is C6H12O4.

Chemical Reactions Analysis

The chemical reactions involving similar compounds like 1,3-dioxolane have been studied. For instance, the cationic ring-opening polymerization of 1,3-dioxolane is known to occur.

Physical And Chemical Properties Analysis

The physical and chemical properties of related compounds such as 1,3-Dioxolane have been analyzed. For instance, 1,3-Dioxolane has a molecular weight of 74.078 Da.

Scientific Research Applications

Synthesis of Azoxybenzenes

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Preparation of Coordination Polymers

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Production of Polyvinyl Chloride Stabilizers

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Fine Organic Synthesis

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Stereoselective Formation of Substituted 1,3-Dioxolanes

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Preparation of Ratiometric Fluorescent Probe

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Synthesis of KN-93

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Preparation of Fluorinated Spirobenzofuran Piperidines

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Mechanism of Action

Target of Action

Compounds with similar structures, such as azoxybenzenes, have been found to exhibit various biological activities . They are widely used as liquid crystals, ligands for preparing coordination polymers, and polyvinyl chloride stabilizers .

Mode of Action

It’s worth noting that the reactivity of the azoxy group in similar compounds allows them to be used as building blocks in fine organic synthesis .

Biochemical Pathways

Related compounds, such as azoxybenzenes, have been used in the synthesis of analogs of natural and synthetic azoxymycins and other practically useful compounds .

Result of Action

Related compounds have been found to stimulate the growth of grain crops .

Action Environment

It’s worth noting that the synthesis of related compounds has been achieved using eco-friendly reductants in an alkaline medium .

Safety and Hazards

The safety data sheet for related compounds like 1,3-Dioxolane indicates that it is a highly flammable liquid and vapor. It is harmful if swallowed and causes severe skin burns and eye damage. It may cause respiratory irritation, drowsiness or dizziness, and is suspected of causing cancer.

Future Directions

Future research could focus on the synthesis of 3-([1,3]Dioxolan-2-ylmethoxy)-benzaldehyde and its derivatives, as well as their potential applications. For instance, 1,3-dioxolane compounds have been proposed as biobased reaction media.